Cas no 478532-60-4 (3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1Z)-1-(3-nitrophenyl)ethylidene]propanehydrazide)

• Product Name: 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1Z)-1-(3-nitrophenyl)ethylidene]propanehydrazide
• CAS No: 478532-60-4
• MF: C₁₇H₁₆N₆O₃
• MW: 352.34734249115
• CID: 5882329
• PubChem ID: 5534382
• Update Time: 2025-10-31

3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1Z)-1-(3-nitrophenyl)ethylidene]propanehydrazide Chemical and Physical Properties

Names and Identifiers

• SALOR-INT L475416-1EA
• (Z)-3-(1H-benzo[d][1,2,3]triazol-1-yl)-N-(1-(3-nitrophenyl)ethylidene)propanehydrazide
• 3-(1H-1,2,3-BENZOTRIAZOL-1-YL)-N'-(1-(3-NITROPHENYL)ETHYLIDENE)PROPANOHYDRAZIDE
• 1H-Benzotriazole-1-propanoic acid, 2-[1-(3-nitrophenyl)ethylidene]hydrazide
• 478532-60-4
• 3-(benzotriazol-1-yl)-N-[(Z)-1-(3-nitrophenyl)ethylideneamino]propanamide
• 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1Z)-1-(3-nitrophenyl)ethylidene]propanehydrazide
• F1092-2927
• (Z)-3-(1H-benzo[d][1,2,3]triazol-1-yl)-N'-(1-(3-nitrophenyl)ethylidene)propanehydrazide
• AKOS002170956
• 3-(1H-benzotriazol-1-yl)-N'-[(1Z)-1-(3-nitrophenyl)ethylidene]propanehydrazide

• Inchi： 1S/C17H16N6O3/c1-12(13-5-4-6-14(11-13)23(25)26)18-20-17(24)9-10-22-16-8-3-2-7-15(16)19-21-22/h2-8,11H,9-10H2,1H3,(H,20,24)
• InChI Key： NTYZHLUWJVODLV-UHFFFAOYSA-N
• SMILES： N1(CCC(NN=C(C2=CC=CC([N+]([O-])=O)=C2)C)=O)C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 352.12838839g/mol
• Monoisotopic Mass: 352.12838839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 12.82±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1Z)-1-(3-nitrophenyl)ethylidene]propanehydrazide

Introduction to 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1Z)-1-(3-nitrophenyl)ethylidene]propanehydrazide (CAS No. 478532-60-4)

3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1Z)-1-(3-nitrophenyl)ethylidene]propanehydrazide, identified by its CAS number 478532-60-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This hydrazide derivative is characterized by its intricate molecular structure, which includes a benzotriazole moiety and an ethylidene group linked to a propanehydrazide backbone. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for various biochemical applications.

The compound's structure is particularly noteworthy due to the conjugation between the benzotriazole ring and the nitro-substituted phenyl group. This arrangement not only enhances its electronic properties but also opens up possibilities for its interaction with biological targets. Recent studies have highlighted the potential of such scaffolds in developing novel therapeutic agents, particularly in the context of modulating enzyme activity and receptor binding.

In the realm of drug discovery, hydrazide derivatives have long been recognized for their versatility. The hydrazide functional group (-NH₂) is known to participate in various chemical reactions, including condensation reactions with carbonyl compounds, which can lead to the formation of stable Schiff bases. These intermediates are often explored for their pharmacological properties. For instance, Schiff bases derived from hydrazides have shown promise in inhibiting certain enzymes associated with inflammatory and infectious diseases.

The benzotriazole moiety in 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1Z)-1-(3-nitrophenyl)ethylidene]propanehydrazide adds another layer of complexity to its chemical behavior. Benzotriazoles are known for their ability to act as ligands in coordination chemistry, where they can bind to metal ions. This property has been exploited in the development of metal-based therapeutics and catalysts. Additionally, benzotriazole derivatives have been reported to exhibit antimicrobial and antifungal activities, further suggesting the therapeutic potential of this compound.

The nitrophenyl group attached to the ethylidene bridge is another critical feature that influences the compound's reactivity and biological activity. Nitroaromatic compounds are well-documented for their pharmacological effects, including anti-inflammatory, analgesic, and anticancer properties. The electron-withdrawing nature of the nitro group can modulate the electronic distribution within the molecule, affecting its interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1Z)-1-(3-nitrophenyl)ethylidene]propanehydrazide with high accuracy. Molecular docking studies have suggested that this compound may interact with various protein targets, including kinases and transcription factors involved in signal transduction pathways. Such interactions could potentially lead to therapeutic effects in conditions like cancer and inflammation.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments indicate that it may possess inhibitory activity against certain enzymes relevant to metabolic disorders. The combination of structural features—such as the benzotriazole ring, hydrazide moiety, and nitrophenyl group—suggests multiple avenues for further investigation into its mechanism of action.

The synthesis of 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1Z)-1-(3-nitrophenyl)ethylidene]propanehydrazide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the benzotriazole ring typically involves cyclization reactions under controlled acidic or basic conditions. Subsequent functionalization with the nitrophenyl group and ethylidene bridge requires careful selection of reagents and catalysts to ensure high yield and purity.

Quality control and analytical techniques play a crucial role in characterizing this compound. Nuclear magnetic resonance (NMR) spectroscopy is essential for confirming the structural integrity of the molecule. High-performance liquid chromatography (HPLC) is used for purity assessment, while mass spectrometry provides information about molecular weight and fragmentation patterns.

The potential applications of 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1Z)-1-(3-nitrophenyl)ethylidene]propanehydrazide extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool in biochemical research, particularly for studying enzyme kinetics and receptor-ligand interactions. Furthermore, its ability to form coordination complexes with metal ions opens up possibilities in materials science and nanotechnology.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1Z)-1-(3-nitrophenyl)ethylidene]propanehydrazide are likely to play an increasingly important role in drug development pipelines. Their complex structures offer a rich ground for innovation, providing chemists and biologists with novel tools to address complex diseases.